![molecular formula C18H20F3N3OS B2703653 N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-3-(phenylthio)propanamide CAS No. 1797226-23-3](/img/structure/B2703653.png)
N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-3-(phenylthio)propanamide
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Description
N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C18H20F3N3OS and its molecular weight is 383.43. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory and Analgesic Applications
A study highlighted the synthesis and characterization of celecoxib derivatives, including compounds similar in structure to the specified chemical, showing potential anti-inflammatory and analgesic activities. These compounds did not cause significant tissue damage in liver, kidney, colon, and brain compared to controls, suggesting their potential for therapeutic applications (Ş. Küçükgüzel et al., 2013).
Anticancer Activity
Several studies have focused on the anticancer potential of related compounds. For instance, the synthesis and anticancer activity evaluation of new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole have been explored, indicating the potential utility of these compounds in cancer treatment (N. Metwally, F. M. Abdelrazek, S. Eldaly, 2016). Additionally, pyrazole derivatives have been designed and synthesized for their topoisomerase IIα inhibitory activity and in vitro cytotoxicity against various cancerous cell lines, showing significant potential as anticancer agents (Raquib Alam et al., 2016).
Antimicrobial Activity
Research on the synthesis of novel bioactive thiazolyl-pyrazoline derivatives via a three-component reaction has shown that some of these compounds exhibit promising antimicrobial activities, highlighting their potential application in combating bacterial and fungal infections (Bahman Sharifzadeh et al., 2013).
Antiviral Activities
Investigations into the synthesis, characterization, and antiviral activities of Pyridopyrazolotriazines have indicated that certain derivatives could serve as effective agents against viral infections, including the herpes simplex virus and hepatitis A virus, providing a basis for the development of new antiviral drugs (F. Attaby et al., 2007).
Properties
IUPAC Name |
N-[2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethyl]-3-phenylsulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F3N3OS/c19-18(20,21)16-12-15(13-6-7-13)24(23-16)10-9-22-17(25)8-11-26-14-4-2-1-3-5-14/h1-5,12-13H,6-11H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZWKBXKDUPVLMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2CCNC(=O)CCSC3=CC=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.